3-Methoxy-4,5-dimethyl-2-thiophenecarboxylic acid

• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 3-methoxy-4,5-dimethylthiophene-2-carboxylic acid
• InChI: InChI=1S/C8H10O3S/c1-4-5(2)12-7(8(9)10)6(4)11-3/h1-3H3,(H,9,10)
• InChI Key: WSHWKCQZDNZGFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1OC)C(=O)O)C

Description

3-Methoxy-4,5-dimethyl-2-thiophenecarboxylic acid is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4,5-dimethyl-3-methoxythiophene-2-carboxylate (34 g) was heated under reflux in 1M sodium hydroxide solution (500 ml) for 1 hour. After cooling the mixture was acidified with concentrated hydrochloric acid to pH4. The solid was filtered, washed with water and dried, m.p. 142°-143° C.